![molecular formula C26H27N3O2S2 B2379354 2-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one CAS No. 850915-16-1](/img/structure/B2379354.png)
2-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is a complex organic molecule. It contains several functional groups and rings, including a benzylpiperidine, a thienopyrimidinone, and a phenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzylpiperidine and thienopyrimidinone rings would likely contribute to the rigidity of the molecule, while the sulfanyl and oxoethyl groups could potentially participate in various chemical reactions .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures have been known to exhibit various biological activities. For instance, pyrazolo[3,4-d]pyrimidines have shown potential as antiviral, antimicrobial, and antitumor agents .Scientific Research Applications
Dual Enzyme Inhibition
Research into thieno[2,3-d]pyrimidine derivatives has shown their efficacy as dual inhibitors of key enzymes, thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are crucial for DNA synthesis and repair. A study by Gangjee et al. (2008) highlighted the synthesis of classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, demonstrating potent dual inhibitory activities against human TS and DHFR. This finding indicates the potential of these compounds in cancer therapy due to their ability to inhibit rapidly dividing cells by targeting folate metabolism pathways (Gangjee, Qiu, Li, & Kisliuk, 2008).
Antimicrobial Activity
Another aspect of thieno[3,2-d]pyrimidine derivatives' utility is their antimicrobial efficacy. Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems incorporating phenylsulfonyl groups, which showed significant antimicrobial activities, surpassing those of reference drugs in some cases. This suggests their potential as novel antimicrobial agents, possibly offering new treatments for resistant bacterial and fungal infections (Alsaedi, Farghaly, & Shaaban, 2019).
Antifolate Agents for Chemotherapy
Gangjee et al. (2007) described the design and synthesis of classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates. These compounds were intended as potential dihydrofolate reductase (DHFR) inhibitors and as antitumor agents. Some derivatives showed potent and selective inhibition of DHFR from pathogens causing opportunistic infections in immunocompromised patients, indicating their utility in designing targeted chemotherapy agents (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).
Anti-Helicobacter Pylori Activity
Compounds based on thieno[3,2-d]pyrimidine scaffolds have also been investigated for their activity against Helicobacter pylori, a major cause of gastric ulcers and cancer. Carcanague et al. (2002) expanded the chemistry of these compounds to produce derivatives with potent and selective activities against H. pylori, offering a promising direction for developing new therapies against this pathogen (Carcanague, Shue, Wuonola, Uría-Nickelsen, Joubran, Abedi, Jones, & Kühler, 2002).
Future Directions
properties
IUPAC Name |
2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O2S2/c30-23(28-14-11-20(12-15-28)17-19-7-3-1-4-8-19)18-33-26-27-22-13-16-32-24(22)25(31)29(26)21-9-5-2-6-10-21/h1-10,20H,11-18H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYGKJDZXNTFRI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NC4=C(C(=O)N3C5=CC=CC=C5)SCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.